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Compound of Interest

Compound Name: C.I. Basic yellow 37

Cat. No.: B12382508 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals seeking to explore the

potential of C.I. Basic Yellow 37 in their work, this technical guide provides a consolidated

resource on its properties, availability, and safety considerations. While detailed experimental

protocols and established signaling pathways involving this compound are not extensively

documented in publicly available scientific literature, this document aims to equip researchers

with the foundational knowledge required for its initial evaluation.

Research-Grade Suppliers
A critical first step for any research application is sourcing high-purity reagents. C.I. Basic
Yellow 37 is available from suppliers specializing in chemical compounds for scientific use.

One such supplier that explicitly designates this product for "research use only" is

MedchemExpress.[1] It is imperative for researchers to request and scrutinize the Certificate of

Analysis (CoA) from any supplier to ensure the purity and identity of the compound align with

their experimental requirements.

Physicochemical and Toxicological Data
A summary of the key physicochemical properties and toxicological information for C.I. Basic
Yellow 37 is presented below. This data has been compiled from various supplier and safety

data sheets.
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Property Value Reference

C.I. Name Basic Yellow 37 [2]

C.I. Number 41001 [2]

CAS Number 6358-36-7 [2]

Molecular Formula C₂₁H₃₀ClN₃ [2]

Molecular Weight 359.94 g/mol [1]

Appearance Greenish-yellow powder [2]

Solubility
Information not readily

available in research context

Purity
>98% (typical for research

grade)

Storage

Room temperature in

continental US; may vary

elsewhere. Store under

recommended conditions in

the Certificate of Analysis.

[1]

Toxicological Summary:

Safety data sheets indicate that C.I. Basic Yellow 37 may cause serious eye irritation. In case

of contact, it is advised to flush with plenty of cool water for at least 15 minutes. Ingestion may

cause nausea, vomiting, and diarrhea. Standard laboratory safety protocols, including the use

of personal protective equipment such as safety glasses and gloves, should be strictly followed

when handling this compound.

Experimental Applications and Protocols
A comprehensive search of scientific literature did not yield established, peer-reviewed

experimental protocols for the application of C.I. Basic Yellow 37 in biological research,

cellular imaging, or drug development studies. The predominant documented uses are in the

textile industry as a dye and in the manufacturing of optical data recording media.
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Given the "fluorescent dye" classification by some suppliers, it is plausible that C.I. Basic
Yellow 37 could be investigated for applications in biological imaging. However, without

published studies, researchers would need to undertake a systematic evaluation of its

fluorescent properties, including excitation and emission spectra, quantum yield, photostability,

and cellular permeability and toxicity.

For toxicological studies, researchers would need to design and validate their own protocols,

starting with in vitro cytotoxicity assays on relevant cell lines before proceeding to more

complex models.

Hypothetical Research Workflow
In the absence of specific experimental data, a logical workflow for evaluating a compound like

C.I. Basic Yellow 37 for a novel research application is proposed. This workflow is a

generalized representation of a standard scientific approach.
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Hypothetical Research Workflow for C.I. Basic Yellow 37

Compound Acquisition and Characterization

In Vitro Evaluation

Application-Specific Assays

Data Analysis and Reporting

Source Research-Grade
C.I. Basic Yellow 37

Verify Purity and Identity
(e.g., NMR, Mass Spec)

Assess Physicochemical Properties
(Solubility, Stability)

Determine Spectroscopic Properties
(Absorption, Emission)

Cytotoxicity Assays
(e.g., MTT, LDH)

Cellular Staining and Imaging
(Confocal Microscopy)

Functional Assays
(e.g., Reporter Gene, Enzyme Activity)

Mechanism of Action Studies

Quantitative Data Analysis

Publish Findings

Click to download full resolution via product page

Caption: A generalized workflow for the initial scientific evaluation of a research compound.
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Signaling Pathways
Due to the lack of research on the biological activity of C.I. Basic Yellow 37, there is no

information available regarding its interaction with or modulation of any signaling pathways.

Researchers investigating this compound would need to perform initial screens, such as kinase

profiling or gene expression analysis, to identify potential biological targets and affected

pathways.

In conclusion, while C.I. Basic Yellow 37 is available for research purposes, its application in

the life sciences remains largely unexplored. This presents an opportunity for novel

investigations, but also necessitates a thorough and systematic approach to its evaluation,

starting with basic characterization and in vitro studies. Researchers are encouraged to

meticulously document their findings to build a body of knowledge around this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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